Cas no 893770-84-8 (Methyl (5,8-dimethoxy-4-methyl-2-oxoquinolin-1(2H)-yl)acetate)

• Product Name: Methyl (5,8-dimethoxy-4-methyl-2-oxoquinolin-1(2H)-yl)acetate
• CAS No: 893770-84-8
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• MDL: MFCD07658683
• CID: 4718859
• Update Time: 2025-10-28

Methyl (5,8-dimethoxy-4-methyl-2-oxoquinolin-1(2H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (5,8-dimethoxy-4-methyl-2-oxoquinolin-1(2H)-yl)acetate
• Methyl 2-(5,8-dimethoxy-4-methyl-2-oxoquinolin-1(2H)-yl)acetate
• methyl 2-(5,8-dimethoxy-4-methyl-2-oxohydroquinolyl)acetate
• methyl 2-(5,8-dimethoxy-4-methyl-2-oxoquinolin-1-yl)acetate
• STK735209
• SBB071940
• ST091728
• R9818
• A4087/0174251
• methyl 2-[5,8-dimethoxy-4-methyl-2-oxo-1(2H)-quinolinyl]acetate
• 1(2H)-quinolineacetic acid, 5,8-dimethoxy-4-methyl-2
• Methyl (5,8-dimethoxy-4-methyl-2-oxoquinolin-1(2H)-yl)acetate

• MDL： MFCD07658683
• Inchi： 1S/C15H17NO5/c1-9-7-12(17)16(8-13(18)21-4)15-11(20-3)6-5-10(19-2)14(9)15/h5-7H,8H2,1-4H3
• InChI Key： CASHKHGMIPNUBB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C(C)=CC(N(CC(=O)OC)C=21)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 447
• XLogP3: 1.3
• Topological Polar Surface Area: 65.099

Additional information on Methyl (5,8-dimethoxy-4-methyl-2-oxoquinolin-1(2H)-yl)acetate

Methyl (5,8-Dimethoxy-4-Methyl-2-Oxoquinolin-1(2H)-yl)Acetate: A Comprehensive Overview

Methyl (5,8-Dimethoxy-4-Methyl-2-Oxoquinolin-1(2H)-yl)Acetate is a highly specialized organic compound with the CAS number 893770-84-8. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring. The structure of this compound features a quinoline skeleton substituted with methoxy groups at positions 5 and 8, a methyl group at position 4, and an acetate ester group at position 1. These substituents contribute to its unique chemical properties and potential applications in various fields.

The synthesis of Methyl (5,8-Dimethoxy-4-Methyl-2-Oxoquinolin-1(2H)-yl)Acetate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. For instance, researchers have employed catalytic asymmetric synthesis to construct the quinoline core with high enantioselectivity. The introduction of methoxy groups and the acetate ester has been achieved through nucleophilic aromatic substitution and esterification reactions, respectively. These methods not only enhance the yield but also improve the purity of the final product.

One of the most promising applications of this compound lies in its potential as a bioactive molecule. Recent studies have demonstrated that Methyl (5,8-Dimethoxy-4-Methyl-2-Oxoquinolin-1(2H)-yl)Acetate exhibits significant antioxidant activity, which makes it a candidate for use in pharmaceuticals and nutraceuticals. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, suggesting its potential role in treating chronic diseases such as cancer and neurodegenerative disorders.

The chemical stability of Methyl (5,8-Dimethoxy-4-Methyl-2-Oxoquinolin-1(2H)-yl)Acetate has been thoroughly investigated under various conditions. Researchers have found that the compound is stable under neutral and mildly acidic conditions but undergoes hydrolysis under strongly basic conditions. This information is crucial for its storage and handling during industrial production.

In terms of environmental impact, recent studies have assessed the biodegradability and ecotoxicity of this compound. Results indicate that it is moderately biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms. These findings are essential for ensuring its safe use in industrial and pharmaceutical applications.

Moreover, Methyl (5,8-Dimethoxy-4-Methyl-2-Oxoquinolin-1(2H)-yl)Acetate has shown potential as a precursor molecule in the synthesis of more complex bioactive compounds. Its versatility as a building block allows chemists to explore novel drug candidates with enhanced pharmacokinetic properties.

In conclusion, Methyl (5,8-Dimethoxy-4-Methyl-2-Oxoquinolin-1(2H)-yl)Acetate is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for future research and development.